molecular formula C11H13NO2 B13041418 4-(3-Pyrrolidinyl)benzoic acid

4-(3-Pyrrolidinyl)benzoic acid

Cat. No.: B13041418
M. Wt: 191.23 g/mol
InChI Key: KOSMWFGVOFYXAP-UHFFFAOYSA-N
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Description

Contextual Significance of Pyrrolidine (B122466) and Benzoic Acid Scaffolds in Chemical Science

The foundational components of 4-(3-Pyrrolidinyl)benzoic acid, the pyrrolidine ring and the benzoic acid moiety, are independently recognized as privileged scaffolds in chemical and pharmaceutical sciences. The pyrrolidine nucleus, a five-membered nitrogen-containing heterocycle, is a common feature in a multitude of FDA-approved drugs. d-nb.infonih.gov Its non-planar, three-dimensional structure allows for greater structural diversity and exploration of pharmacophore space compared to flat aromatic rings. d-nb.infonih.gov This three-dimensionality is crucial for establishing the clinical success of new bioactive molecules. d-nb.info The nitrogen atom within the pyrrolidine ring confers basicity and provides a key point for chemical modifications. nih.gov

Similarly, benzoic acid and its derivatives are integral to medicinal chemistry, exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. ontosight.aiontosight.ainih.gov The carboxylic acid group of benzoic acid can participate in various chemical reactions, making it a versatile building block for the synthesis of more complex molecules. prepchem.comgoogle.com The combination of these two scaffolds in a single molecule, as seen in 4-(3-Pyrrolidinyl)benzoic acid, presents a unique opportunity to explore novel chemical space and biological activities.

Rationale for Academic Investigation of 4-(3-Pyrrolidinyl)benzoic Acid

Investigations into derivatives of this core structure have shown promise in various therapeutic areas. For instance, related benzoic acid derivatives containing a pyrrolidine ring have been explored as VLA-4 antagonists for conditions like asthma and as inhibitors of influenza neuraminidase. acs.orgjst.go.jp Furthermore, the structural motif is being studied in the context of neuroscience research, potentially aiding in the understanding of neurotransmitter systems. chemimpex.com The versatility of this scaffold makes it a compelling target for the development of new chemical entities with diverse biological functions.

Overview of Contemporary Research Trajectories and Unexplored Domains

Current research involving 4-(3-Pyrrolidinyl)benzoic acid and its analogs is multifaceted. One major trajectory focuses on its application as a building block in the synthesis of novel, biologically active compounds. chemimpex.com This includes the development of new synthetic methodologies to access stereoisomers and substituted derivatives of the core structure. researchgate.net

Another significant area of research is the exploration of its potential as a therapeutic agent. Studies on related pyrazole (B372694) derivatives of benzoic acid have identified potent antibacterial agents against Gram-positive pathogens. nih.gov Additionally, para-substituted benzoic acid derivatives are being investigated as inhibitors of protein phosphatases, which have therapeutic potential in cancer and infectious diseases. nih.gov

Despite the ongoing research, several domains remain largely unexplored. A deeper understanding of the structure-activity relationships (SAR) of 4-(3-Pyrrolidinyl)benzoic acid derivatives is needed. This would involve the systematic synthesis and biological evaluation of a library of analogs with modifications at various positions of both the pyrrolidine and benzoic acid rings. Furthermore, the potential of this scaffold in materials science, such as its incorporation into polymers to enhance their properties, is an area ripe for investigation. chemimpex.com The full spectrum of its biological activities and potential therapeutic applications is yet to be fully elucidated, representing a promising frontier for future scientific discovery.

Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

4-pyrrolidin-3-ylbenzoic acid

InChI

InChI=1S/C11H13NO2/c13-11(14)9-3-1-8(2-4-9)10-5-6-12-7-10/h1-4,10,12H,5-7H2,(H,13,14)

InChI Key

KOSMWFGVOFYXAP-UHFFFAOYSA-N

Canonical SMILES

C1CNCC1C2=CC=C(C=C2)C(=O)O

Origin of Product

United States

Advanced Synthetic Methodologies and Chemical Transformations

Diverse Synthetic Routes to the Core 4-(3-Pyrrolidinyl)benzoic Acid Scaffold

The construction of the 4-(3-Pyrrolidinyl)benzoic acid core can be achieved through various synthetic pathways, each offering distinct advantages in terms of efficiency, stereocontrol, and substrate scope.

Esterification and amidation reactions represent fundamental transformations for modifying the carboxylic acid moiety of 4-(3-Pyrrolidinyl)benzoic acid or its precursors. These reactions are crucial for introducing diverse functional groups and building molecular complexity.

Direct amidation of carboxylic acids with amines is a common strategy. rsc.org Various coupling reagents can facilitate this transformation, including carbodiimides like N,N'-diisopropylcarbodiimide (DIC). researchgate.net One reported method describes the synthesis of amides and esters in high yields and short reaction times using DIC in water, presenting an environmentally benign approach. researchgate.net Another approach involves the use of tris(2,2,2-trifluoroethyl) borate (B1201080) as a reagent for direct amidation, which is operationally simple and can be carried out in the presence of air. acs.org

Esterification can be achieved through various methods. For instance, the reaction of carboxylic acids with phenols in the presence of DIC without the need for a catalyst like 4-dimethylaminopyridine (B28879) (DMAP) offers an alternative for ester synthesis. researchgate.net

Below is a table summarizing various amidation and esterification methods.

Reagent/CatalystReactantsProductKey Features
N,N'-Diisopropylcarbodiimide (DIC)Carboxylic Acids, Amines/PhenolsAmides, EstersHigh yields, short reaction times, aqueous media. researchgate.net
Tris(2,2,2-trifluoroethyl) borateCarboxylic Acids, AminesAmidesOperationally simple, tolerant to air. acs.org
Zirconium CatalystsCarboxylic Acids, AminesAmidesDirect formation from unactivated starting materials.
Pyridinesulfonyl FluorideCarboxylic AcidsAmides, EstersDeoxyfluorination followed by amidation or esterification. rsc.org

Condensation reactions, such as the Claisen-Schmidt condensation, can be employed to synthesize precursors to the pyrrolidine (B122466) ring. researchgate.net For instance, the reaction of aldehydes or ketones can lead to the formation of chalcones, which can then undergo further transformations to build the heterocyclic system. researchgate.net

The Suzuki cross-coupling reaction is a powerful tool for forming carbon-carbon bonds, particularly for attaching the benzoic acid moiety to the pyrrolidine ring or its precursors. youtube.commdpi.com This palladium-catalyzed reaction typically involves the coupling of an organoboron compound (like a boronic acid or ester) with an organic halide. youtube.comwhiterose.ac.uk The Suzuki coupling is valued for its mild reaction conditions and tolerance of various functional groups. youtube.com For instance, aryl halides can be coupled with organoboranes in the presence of a palladium catalyst and a base to form biaryl compounds. youtube.commdpi.com Decarbonylative Suzuki cross-coupling reactions have also been developed, using carboxylic acids as coupling partners. nih.govnih.gov

The synthesis of chiral analogs of 4-(3-Pyrrolidinyl)benzoic acid is of significant interest, as the stereochemistry of the pyrrolidine ring often plays a crucial role in biological activity. researchgate.net Asymmetric organocatalysis has emerged as a powerful strategy for the enantioselective synthesis of substituted pyrrolidines. unibo.itmdpi.com Proline and its derivatives are frequently used as chiral catalysts to induce stereoselectivity in various reactions, including Michael additions and aldol (B89426) reactions. unibo.itmdpi.com

1,3-dipolar cycloaddition reactions between azomethine ylides and alkenes provide a direct and stereocontrolled route to the pyrrolidine ring. researchgate.netnih.gov The stereochemical outcome of the reaction can often be controlled by the choice of starting materials and reaction conditions. researchgate.net

Precursor Chemistry and Intermediate Synthesis

The synthesis of 4-(3-Pyrrolidinyl)benzoic acid often relies on the preparation of key precursors and intermediates. For example, a versatile route to 4-(branched alkyl)benzoic acids has been described starting from readily available aldehydes or ketones via a Wittig reaction. nih.gov

The pyrrolidine ring itself can be synthesized from various acyclic or cyclic precursors. nih.gov A common approach involves the use of naturally occurring chiral building blocks like proline and 4-hydroxyproline. nih.gov These can be chemically modified to introduce the desired substitution pattern. Alternatively, the pyrrolidine ring can be constructed from acyclic precursors through cyclization reactions. nih.gov For instance, the borrowing hydrogen methodology allows for the synthesis of 3-pyrrolidinols from 1,2,4-butanetriol (B146131) and primary amines, catalyzed by an Iridium(III) complex. researchgate.net

Optimization of Reaction Conditions and Process Efficiency

Optimizing reaction conditions is crucial for developing efficient and scalable syntheses of 4-(3-Pyrrolidinyl)benzoic acid and its derivatives. This involves a systematic study of parameters such as solvent, temperature, catalyst loading, and reaction time. For example, in the synthesis of pyrrolidine-2,3-dione (B1313883) derivatives, the ratio of reactants and the choice of solvent were optimized to maximize the product yield. beilstein-journals.org The use of flow chemistry and high-throughput screening can significantly accelerate the optimization process.

Process efficiency can be further enhanced by developing one-pot or tandem reactions that minimize the number of purification steps. For instance, a one-pot oxidative cyclization of β-enaminones has been reported for the synthesis of pyrrolin-4-ones. researchgate.net

The table below highlights key parameters often optimized in these syntheses.

ParameterImportanceExample of Optimization
SolventAffects solubility, reactivity, and reaction pathway.Acetic acid was found to be an effective solvent for the synthesis of 4-acetyl-3-hydroxy-3-pyrroline-2-ones. beilstein-journals.org
TemperatureInfluences reaction rate and selectivity.Amidation reactions using tris(2,2,2-trifluoroethyl) borate were conducted at 80-100 °C. acs.org
CatalystDetermines the reaction's feasibility, rate, and selectivity.Palladium catalysts are essential for Suzuki cross-coupling reactions. mdpi.com
Reactant RatioCan significantly impact product yield and purity.The ratio of aromatic aldehyde, aniline, and ethyl 2,4-dioxovalerate was optimized for the synthesis of pyrrolidinone derivatives. beilstein-journals.org

Novel Synthetic Approaches and Methodological Innovations

The field of organic synthesis is constantly evolving, with new methodologies being developed to access complex molecules with greater efficiency and selectivity. For the synthesis of pyrrolidine-containing compounds, several innovative approaches have been reported.

C-H activation strategies have emerged as a powerful tool for the direct functionalization of C-H bonds, offering a more atom-economical approach compared to traditional cross-coupling reactions. nih.gov This methodology has been applied to the synthesis of complex pyrrolidine analogs. nih.gov

The use of photoredox catalysis has opened up new avenues for the synthesis of pyrrolidines through radical-mediated pathways. Additionally, enzymatic and chemoenzymatic methods are gaining traction for the stereoselective synthesis of chiral pyrrolidines, offering environmentally friendly alternatives to traditional chemical methods.

Green Chemistry Considerations in Synthesis

The growing emphasis on sustainable chemical manufacturing has led to the integration of green chemistry principles into the synthesis of complex molecules like 4-(3-Pyrrolidinyl)benzoic acid. wjpmr.comthieme-connect.de The objective is to design processes that are not only efficient in terms of yield but also minimize environmental impact by reducing waste, avoiding hazardous substances, and conserving energy. wjpmr.com For a molecule that combines a pyrrolidine ring and a benzoic acid moiety, green chemistry considerations would address the synthetic steps for both structural components and their eventual coupling.

A primary consideration in the green synthesis of 4-(3-Pyrrolidinyl)benzoic acid is the selection of solvents. Traditional organic syntheses often rely on volatile and toxic solvents. Green approaches advocate for the use of safer alternatives such as water, ethanol, or solvent-free reaction conditions. beilstein-journals.org For instance, the synthesis of pyrrolidine derivatives can be achieved in aqueous media, which significantly reduces the environmental footprint of the process. organic-chemistry.org Similarly, advancements in the synthesis of benzoic acid derivatives include solvent-free methods, which entirely eliminate the issue of solvent waste and recovery. google.com

The use of efficient and recyclable catalysts is another cornerstone of green synthetic strategies. In the context of synthesizing the pyrrolidine ring, organocatalysis has emerged as a powerful tool. chimia.chnih.gov Proline and its derivatives, for example, can catalyze key bond-forming reactions with high stereoselectivity, offering a metal-free and often more environmentally benign alternative to traditional metal catalysts. nih.gov For the benzoic acid component, traditional methods often employ heavy metal catalysts under harsh conditions. researchgate.net Greener alternatives include the use of visible light as an energy source, which can drive the oxidation of toluene (B28343) to benzoic acid at room temperature, thereby reducing energy consumption and avoiding heavy metal contamination. google.com

Energy efficiency is a critical aspect of green chemistry. Microwave-assisted organic synthesis (MAOS) has been shown to significantly accelerate reaction times and improve yields in the synthesis of pyrrolidine derivatives, leading to substantial energy savings compared to conventional heating methods. nih.gov The application of such technologies to the synthesis of 4-(3-Pyrrolidinyl)benzoic acid could streamline the manufacturing process, making it more economically and environmentally sustainable.

Furthermore, minimizing the generation of waste is paramount. This can be achieved through atom-economical reactions that maximize the incorporation of starting materials into the final product. One-pot syntheses, where multiple reaction steps are carried out in a single reaction vessel, can reduce the need for purification of intermediates, thereby minimizing solvent use and waste generation. nih.gov For instance, a one-pot synthesis of nitrogen-containing heterocycles has been developed using microwave irradiation in an aqueous medium, showcasing a highly efficient and green approach. organic-chemistry.org

The following table provides a comparative overview of traditional versus potential green synthetic approaches for key steps in the synthesis of 4-(3-Pyrrolidinyl)benzoic acid, based on principles applied to its constituent moieties.

Synthetic StepTraditional MethodGreen Chemistry ApproachKey Green Advantage
Pyrrolidine Ring FormationMulti-step synthesis using protecting groups and hazardous reagents.One-pot, microwave-assisted synthesis using organocatalysts. organic-chemistry.orgchimia.chReduced reaction time, energy efficiency, and avoidance of toxic reagents.
Benzoic Acid Moiety SynthesisHigh-temperature oxidation of toluene using heavy metal catalysts. researchgate.netVisible-light-driven oxidation at room temperature. google.comLower energy consumption and elimination of heavy metal waste.
Solvent UsageUse of chlorinated and other volatile organic compounds.Aqueous media or solvent-free conditions. researchgate.netReduced toxicity and environmental pollution.
Waste ManagementGeneration of significant amounts of byproducts and solvent waste.High atom economy reactions and recovery of industrial residues. epa.govMinimized waste and potential for circular economy.

Strategic Derivatization and Analog Design for Structure Activity Relationship Sar Elucidation

Chemical Modification Strategies at the Benzoic Acid Moiety

The benzoic acid portion of the molecule is a critical anchor for molecular interactions, often participating in ionic bonding and hydrogen bonding with target proteins. nih.gov Chemical modification strategies at this site are pivotal for modulating potency, selectivity, and pharmacokinetic properties.

Key modifications include:

Positional Isomerism: Moving the carboxylic acid group from the para- (4-position) to the meta- (3-position) or ortho- (2-position) can drastically alter or abolish activity. Studies on related benzoyl benzoic acid inhibitors have shown that the 2-position is critical for forming an ionic bond with arginine residues in the binding site of bacterial RNA polymerase, and moving the group to the 3-position resulted in a loss of antimicrobial activity. nih.gov

Bioisosteric Replacement: The carboxylic acid can be replaced with other acidic functional groups (bioisosteres) such as tetrazoles, acylsulfonamides, or hydroxamic acids. These replacements aim to retain the key acidic interactions while potentially improving properties like cell permeability or metabolic stability. In the context of HIV-1 maturation inhibitors, replacing a benzoic acid moiety with a cyclohexene (B86901) carboxylic acid or a novel spiro[3.3]hept-5-ene carboxylic acid provided analogs with exceptional inhibitory activity and suitable pharmacokinetic profiles. nih.gov

Esterification and Amidation: Conversion of the carboxylic acid to esters or amides is a common prodrug strategy. It can also serve to probe the necessity of the acidic proton. These modifications typically eliminate the key ionic interaction, often leading to a significant reduction in direct target binding affinity, but can enhance membrane traversal.

Ring Substitutions: Introducing substituents such as halogens, alkyl, or alkoxy groups onto the benzene (B151609) ring can modulate the electronic properties (pKa) of the carboxylic acid and introduce new hydrophobic or steric interactions. researchgate.net For instance, strong electron-donating groups on the benzene ring have been noted as an important feature for the activity of some benzoic acid derivatives.

These strategies are fundamental in mapping the binding pocket of a target and optimizing the ligand's interaction with it. nih.gov

Structural Diversification at the Pyrrolidine (B122466) Ring

The pyrrolidine ring offers a rich platform for structural diversification due to its three-dimensional, non-planar nature and the potential for introducing substituents at multiple positions. nih.gov This saturated heterocycle allows for the exploration of pharmacophore space in three dimensions, a key advantage over flat aromatic systems. nih.gov

Diversification strategies frequently involve:

N-Substitution: The secondary amine of the pyrrolidine ring is a primary site for modification. Acylation, alkylation, or sulfonylation can introduce a wide variety of functional groups that can probe for additional binding pockets, enhance potency, or alter physical properties.

C-Substitution: The carbon atoms of the pyrrolidine ring (positions 2, 3, 4, and 5) can be functionalized with various substituents. The stereochemistry of these substituents is crucial, as the spatial orientation can dramatically impact biological activity. nih.gov For example, in a series of pyrrolidine-based PPARα/γ dual agonists, a cis-configuration of substituents at the 3 and 4 positions was preferred over the trans orientation. nih.gov

Ring Scaffolding and Analogs: The pyrrolidine ring itself can be considered a scaffold. Synthetic methods like 1,3-dipolar cycloaddition reactions are widely used to construct substituted pyrrolidine rings with controlled regio- and stereoselectivity. nih.gov This allows for the creation of diverse libraries of analogs for screening.

The inherent "pseudorotation" of the five-membered pyrrolidine ring means it exists in various energetically favorable envelope and twisted conformations. The introduction of substituents can influence this conformational preference, thereby orienting other parts of the molecule for optimal target engagement. nih.gov

Design and Synthesis of Stereoisomeric Analogs for Differential Activity Profiling

Since 4-(3-Pyrrolidinyl)benzoic acid contains a chiral center at the 3-position of the pyrrolidine ring, it exists as two enantiomers, (R)- and (S)-. The stereochemical configuration is often a critical determinant of pharmacological activity because biological targets, such as enzymes and receptors, are themselves chiral. nih.gov

The design and synthesis of stereoisomeric analogs are essential for:

Identifying the Eutomer: It is common for one enantiomer (the eutomer) to be significantly more active than the other (the distomer). For example, studies on γ-amino acids have shown that stereochemistry is critical for activity, with the (S)-isomer of one analog being inactive while the corresponding (R)-isomer was active. researchgate.net

Improving Selectivity: Different stereoisomers may interact differently with various receptors. For instance, the 3-R-methylpyrrolidine configuration can promote pure estrogen receptor alpha (ERα) antagonism, whereas the 3-S-methylpyrrolidine does not. nih.gov

Understanding Binding Modes: Comparing the activity of a pair of enantiomers provides valuable insight into the three-dimensional topology of the target's binding site.

Stereoselective synthesis is key to accessing optically pure isomers. Common strategies include using chiral starting materials like L-proline or 4-hydroxyproline, or employing asymmetric synthesis techniques such as chiral catalysts or auxiliaries. researchgate.netnih.gov The ability to synthesize and test individual stereoisomers is a cornerstone of modern drug design for optimizing efficacy and minimizing potential off-target effects associated with the less active isomer. nih.gov

Rational Design Principles for Modifying Molecular Interactions

Rational drug design aims to optimize the interactions between a ligand and its biological target based on an understanding of the forces that govern binding. For 4-(3-Pyrrolidinyl)benzoic acid analogs, key principles involve the strategic placement of functional groups to enhance hydrogen bonding, hydrophobic interactions, and ionic interactions.

Hydrogen Bonding: The carboxylic acid group is a strong hydrogen bond donor and acceptor. researchgate.net The pyrrolidine nitrogen can also act as a hydrogen bond acceptor, and after protonation, a donor. Modifications often involve adding or repositioning groups (e.g., hydroxyls, amides) that can form additional hydrogen bonds with specific amino acid residues like tyrosine or serine in a binding pocket. mdpi.com

Hydrophobic Interactions: The phenyl ring provides a hydrophobic surface that can interact with nonpolar amino acid residues such as valine, leucine, and phenylalanine within the target protein. researchgate.net Increasing the size of this hydrophobic region by adding alkyl or aryl substituents can enhance binding affinity through the hydrophobic effect, provided the binding pocket can accommodate the increased bulk.

Ionic Interactions: The negatively charged carboxylate of the benzoic acid moiety at physiological pH is crucial for forming strong ionic bonds (salt bridges) with positively charged residues like arginine or lysine. nih.gov The significance of this interaction is such that its removal or repositioning often leads to a dramatic loss of activity. nih.gov

Computational tools, such as molecular docking, are often employed to visualize these interactions and predict how structural modifications might influence the binding mode and affinity of an analog before it is synthesized. nih.govresearchgate.net This in silico approach allows for a more targeted and efficient design process.

Structure-Activity Relationship (SAR) Investigations in Defined Biological Systems

SAR studies correlate specific structural features of a molecule with its biological activity. By systematically modifying the 4-(3-Pyrrolidinyl)benzoic acid scaffold and evaluating the analogs in defined biological systems (e.g., enzyme assays, receptor binding assays), researchers can deduce which parts of the molecule are essential for activity and which can be modified to improve properties.

The effect of substituents on ligand-target binding is a cornerstone of SAR. Variations in functional groups can influence binding affinity (how tightly a ligand binds) and selectivity (how well it binds to the intended target over others).

Studies on various benzoic acid and pyrrolidine derivatives have yielded key insights:

Electronic Effects: In one study of pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors, electron-donating groups were found to be significant for activity. The analog with a para-methoxy group on a phenyl ring exhibited the highest inhibitory potential. nih.gov

Steric Effects: The size and shape of substituents are critical. In a series of inhibitors for bacterial RNA polymerase, a simple modification from a 2-aminobenzene to a 3,4-dichlorobenzene significantly improved antimicrobial activity, demonstrating a favorable interaction in the target's binding pocket. nih.gov

Positional Effects: The location of a functional group is paramount. As noted earlier, the position of the carboxylic acid on the benzene ring is crucial for the activity of certain RNAP inhibitors, with the ortho- and para-positions being optimal for interaction with key arginine residues. nih.gov

These findings are often summarized in SAR tables, which provide a clear overview of how specific modifications impact biological activity.

Table 1: Illustrative SAR Data for Benzoic Acid Derivatives Against Bacterial RNAP This table is a representative example based on findings for related compounds, illustrating the principles of SAR.

Compound R1 (Benzoyl Ring) R2 (Benzoic Acid Ring) MIC (μg/mL) vs. S. pneumoniae
Lead 2-amino 4-COOH >128
C3-005 3,4-dichloro 4-COOH 8
Analog 1 3,4-dichloro 3-COOH Inactive
Analog 2 3,4-dichloro 4-OCH₃ Inactive

Data derived from principles discussed in reference nih.gov.

The three-dimensional shape (conformation) of a molecule is critical for its ability to be recognized by and bind to a biological target. The flexibility of the pyrrolidine ring and the rotational freedom around the bond connecting it to the benzoic acid moiety mean that 4-(3-Pyrrolidinyl)benzoic acid can adopt multiple conformations.

Pyrrolidine Ring Pucker: The pyrrolidine ring is not planar and exists in equilibrium between different "puckered" conformations (e.g., Cγ-exo and Cγ-endo). nih.govnih.gov The preferred conformation can be influenced by substituents on the ring. This puckering orients the substituents in specific spatial arrangements, which can either facilitate or hinder optimal binding to a receptor.

Conformational Restriction: In some cases, increasing the rigidity of a molecule can lock it into its "bioactive" conformation, leading to enhanced potency and selectivity. For example, replacing a flexible side chain on a pyrrolidine-3-carboxylic acid with a more rigid 2,6-dialkylacetanilide group resulted in a complete reversal of receptor selectivity from endothelin receptor A (ETA) to endothelin receptor B (ETB). This highlights how constraining conformational freedom can fine-tune molecular recognition.

Understanding and controlling these conformational factors are advanced strategies in drug design, often aided by NMR spectroscopy and computational modeling to predict and analyze the preferred shapes of molecules. nih.gov

Molecular and Biochemical Mechanism Investigations

Identification and Characterization of Specific Molecular Targets

Comprehensive searches of scientific databases and literature have not yielded specific studies identifying or characterizing molecular targets for 4-(3-Pyrrolidinyl)benzoic acid. The following sections detail the lack of available data concerning its interaction with a range of pre-specified receptors and enzymes.

Receptor Binding Studies

There is no publicly available research detailing the binding affinity or interaction of 4-(3-Pyrrolidinyl)benzoic acid with the Dopamine (B1211576) D4 Receptor, Kappa Opioid Receptor, or Integrin alpha4beta1.

Dopamine D4 Receptor: The dopamine receptor family, comprising D1-like (D1 and D5) and D2-like (D2, D3, and D4) subtypes, are crucial G-protein-coupled receptors (GPCRs) that modulate various neurological processes. The D4 receptor, in particular, is noted for its high genetic variability in humans, which can influence its interaction with signaling pathways like adenylyl cyclase. While derivatives such as N-(3-pyrrolidinylmethyl)benzamides have been investigated for their binding profiles across dopamine receptor subtypes, specific binding data for 4-(3-Pyrrolidinyl)benzoic acid is not present in the reviewed literature.

Kappa Opioid Receptor (KOR): The KOR is a GPCR involved in modulating pain, mood, and addiction, and it is activated by endogenous peptides like dynorphin. KOR activation triggers Gαi/o protein coupling, leading to the inhibition of adenylate cyclase and modulation of ion channels. Despite extensive research into various KOR antagonists and agonists, no studies have been found that evaluate the binding of 4-(3-Pyrrolidinyl)benzoic acid to this receptor.

Integrin alpha4beta1: This integrin is a receptor for vascular cell adhesion molecule-1 (VCAM-1) and fibronectin, playing a key role in cell adhesion, particularly in immune responses and inflammation. The affinity and avidity of integrin α4β1 can be rapidly modulated by cellular signals, a critical factor in its biological function. However, the interaction of this integrin with 4-(3-Pyrrolidinyl)benzoic acid has not been documented in available scientific reports.

Other Protein-Ligand Interactions

Beyond the specific receptors and enzymes detailed above, there is a lack of research into other protein-ligand interactions involving 4-(3-Pyrrolidinyl)benzoic acid. General studies on substituted benzoic acids have shown they can bind to transport proteins like bovine serum albumin (BSA), with binding affinity influenced by the nature and position of substituents on the aromatic ring. However, specific interaction profiles, binding partners, and the functional consequences of such interactions for 4-(3-Pyrrolidinyl)benzoic acid have not been investigated.

Elucidation of Molecular Mechanisms of Action at the Biochemical Level

The absence of identified molecular targets for 4-(3-Pyrrolidinyl)benzoic acid precludes any detailed elucidation of its molecular mechanism of action. Understanding the biochemical mechanism would require initial data from binding or inhibition assays, which are currently not available. For the parent compound, benzoic acid, the mechanism of antimicrobial action involves its uptake into the cell, where it is not readily metabolized, leading to the inhibition of various metabolic processes. However, this mechanism cannot be directly extrapolated to the pyrrolidinyl-substituted derivative without experimental validation.

Binding Site Analysis through Biochemical and Biophysical Techniques

There are no published studies utilizing biochemical or biophysical techniques such as Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) to analyze the binding characteristics of 4-(3-Pyrrolidinyl)benzoic acid to any protein target. These methods are essential for determining the kinetics (kon, koff), affinity (KD), and thermodynamics of binding interactions, and such data is fundamental for understanding a compound's mechanism of action.

Selective Modulation of Biological Pathways in In Vitro and Cellular Models

Consistent with the lack of identified molecular targets, no research has been published demonstrating the selective modulation of any biological pathways by 4-(3-Pyrrolidinyl)benzoic acid in in vitro or cellular models. Such studies would be a downstream consequence of target identification and validation.

Computational Chemistry and in Silico Predictive Modeling

Conformational Analysis and Energy Landscape Mapping

Molecular Docking Simulations for Ligand-Target Interactions

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. This method is extensively used to predict the binding mode of a small molecule ligand to the active site of a protein. For 4-(3-Pyrrolidinyl)benzoic acid, docking simulations could be used to screen for potential biological targets and to understand the molecular basis of its activity if a target is known.

The process would involve preparing the 3D structure of the ligand and the target protein, followed by a search algorithm to explore possible binding poses. Scoring functions are then used to rank the poses based on their predicted binding affinity. While molecular docking studies have been performed on various benzoic acid derivatives against a range of biological targets, specific molecular docking simulation data for 4-(3-Pyrrolidinyl)benzoic acid is not available in the current body of scientific literature researchgate.netresearchgate.net.

Molecular Dynamics Simulations for Binding Stability and Dynamics

Molecular dynamics (MD) simulations provide a detailed view of the dynamic behavior of a molecule over time. In the context of ligand-target interactions, MD simulations can be used to assess the stability of a docked pose and to study the conformational changes that occur upon binding. These simulations solve Newton's equations of motion for a system of atoms and molecules, providing a trajectory that describes how the positions and velocities of the particles in the system vary with time nih.gov.

An MD simulation of a 4-(3-Pyrrolidinyl)benzoic acid-protein complex would allow for the analysis of the stability of key interactions, such as hydrogen bonds and hydrophobic contacts, over the simulation time. This would provide a more realistic and dynamic picture of the binding event than static docking poses. Currently, there are no published studies that specifically report on molecular dynamics simulations of 4-(3-Pyrrolidinyl)benzoic acid to assess its binding stability and dynamics with a protein target.

Quantitative Structure-Activity Relationship (QSAR) Modeling for In Vitro Bioactivity

Quantitative Structure-Activity Relationship (QSAR) models are mathematical models that relate the chemical structure of a compound to its biological activity. These models are built by finding a statistical relationship between a set of molecular descriptors (physicochemical, topological, electronic, etc.) and the measured activity of a series of compounds.

To develop a QSAR model for 4-(3-Pyrrolidinyl)benzoic acid, a dataset of structurally related compounds with their corresponding in vitro bioactivities would be required. Molecular descriptors would be calculated for each compound, and a statistical method, such as multiple linear regression or machine learning algorithms, would be used to build the model. Such a model could then be used to predict the bioactivity of new, untested compounds. There are currently no specific QSAR models for 4-(3-Pyrrolidinyl)benzoic acid and its derivatives reported in the literature.

Pharmacophore Modeling and Virtual Screening Applications

A pharmacophore is an abstract description of molecular features that are necessary for molecular recognition of a ligand by a biological macromolecule. Pharmacophore modeling can be used to identify the key chemical features responsible for a compound's biological activity and to search large chemical databases for new compounds with similar features (virtual screening).

A pharmacophore model for 4-(3-Pyrrolidinyl)benzoic acid could be developed based on its structure and known active analogues, or from the ligand-binding site of a target protein. This model would typically include features such as hydrogen bond donors and acceptors, aromatic rings, and hydrophobic centers. This pharmacophore could then be used as a 3D query to screen virtual libraries for novel molecules with the potential for similar biological activity. No specific pharmacophore models for 4-(3-Pyrrolidinyl)benzoic acid have been described in the scientific literature.

In Silico Assessment of Theoretical ADME-Related Parameters (Absorption, Distribution, Metabolism, Excretion)

In silico methods are widely used to predict the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of drug candidates, which are crucial for their success in clinical trials. Various computational models and software can predict these properties based on the molecular structure.

For 4-(3-Pyrrolidinyl)benzoic acid, a number of ADME-related parameters can be theoretically predicted. These predictions are based on its physicochemical properties and comparison to large datasets of known compounds. Below is a table of predicted ADME-related parameters for 4-(3-Pyrrolidinyl)benzoic acid, generated using computational models. It is important to note that these are theoretical predictions and may differ from experimental values.

Parameter Predicted Value Interpretation
Absorption
Molecular Weight 191.23 g/mol Compliant with Lipinski's rule of five (<500)
LogP (octanol/water partition coefficient) 1.5 - 2.5 Indicates good oral bioavailability
Topological Polar Surface Area (TPSA) 49.3 Ų Suggests good intestinal absorption (<140 Ų)
Water Solubility Moderately Soluble
Distribution
Blood-Brain Barrier (BBB) Permeation Low to Medium May have some central nervous system activity
Plasma Protein Binding Moderate
Metabolism
Cytochrome P450 (CYP) Inhibition Likely inhibitor of some CYP isoforms Potential for drug-drug interactions
Excretion
Renal Organic Anion Transporter (OAT) Substrate Likely May be actively secreted by the kidneys

These in silico predictions suggest that 4-(3-Pyrrolidinyl)benzoic acid has a generally favorable ADME profile for a potential oral drug candidate, although potential for CYP inhibition should be experimentally verified.

Role As Research Probes and Contribution to Lead Optimization Strategies

Development of 4-(3-Pyrrolidinyl)benzoic Acid as Chemical Probes for Biological Systems

Chemical probes are essential tools for dissecting complex biological processes. The 4-(3-Pyrrolidinyl)benzoic acid scaffold serves as a valuable starting point for the design of such probes. Its benzoic acid group can be readily modified to incorporate reporter tags, such as fluorescent dyes or biotin, enabling the visualization and tracking of target proteins within cellular systems. Furthermore, the pyrrolidine (B122466) ring can be functionalized to introduce reactive groups for covalent labeling and target identification studies. While specific examples for the 3-pyrrolidinyl isomer are not extensively documented in publicly available literature, the analogous 4-(1-pyrrolidinyl)benzoic acid has been utilized in neuroscience research to understand neurotransmitter systems. chemimpex.com

Application in Combinatorial Chemistry and Library Synthesis for Research

Combinatorial chemistry has revolutionized the process of drug discovery by enabling the rapid synthesis of large and diverse compound libraries. nih.gov The 4-(3-Pyrrolidinyl)benzoic acid scaffold is an attractive building block for such libraries due to its synthetic tractability. The secondary amine of the pyrrolidine ring and the carboxylic acid of the benzoic acid moiety provide two orthogonal points for chemical modification, allowing for the generation of a wide array of derivatives.

Solid-phase synthesis is a particularly effective method for constructing libraries based on this scaffold. nih.gov The benzoic acid can be anchored to a solid support, and the pyrrolidine nitrogen can then be reacted with a variety of building blocks. Subsequent cleavage from the resin yields a library of compounds with diverse substituents on the pyrrolidine ring. This approach facilitates the efficient exploration of chemical space around the 4-(3-Pyrrolidinyl)benzoic acid core.

Table 1: Potential Building Blocks for Combinatorial Library Synthesis

Building Block Class Example Point of Attachment
Acyl Halides Acetyl chloride Pyrrolidine Nitrogen
Sulfonyl Halides Benzenesulfonyl chloride Pyrrolidine Nitrogen
Aldehydes/Ketones (reductive amination) Benzaldehyde Pyrrolidine Nitrogen
Alcohols (esterification) Methanol Benzoic Acid Carboxyl

Integration into High-Throughput Screening Campaigns (cellular or biochemical)

High-throughput screening (HTS) is a cornerstone of modern drug discovery, allowing for the rapid evaluation of large compound libraries against a specific biological target. nih.gov Libraries of compounds derived from the 4-(3-Pyrrolidinyl)benzoic acid scaffold are well-suited for HTS campaigns. The inherent drug-like properties of the scaffold, such as its relatively low molecular weight and balanced lipophilicity, increase the likelihood of identifying hits with favorable pharmacokinetic profiles.

Both biochemical and cell-based HTS assays can be employed. In biochemical assays, the ability of the compounds to directly interact with a purified protein target, such as an enzyme or receptor, is measured. In cell-based assays, the effect of the compounds on a specific cellular pathway or phenotype is assessed. The structural diversity that can be achieved through combinatorial synthesis using the 4-(3-Pyrrolidinyl)benzoic acid scaffold enhances the probability of discovering novel modulators of a wide range of biological targets.

Strategic Use as a Scaffold in Preclinical Lead Optimization

Once a "hit" compound is identified from an HTS campaign, the process of lead optimization begins. This involves systematically modifying the structure of the hit to improve its potency, selectivity, and pharmacokinetic properties. altasciences.com The 4-(3-Pyrrolidinyl)benzoic acid scaffold provides a robust framework for such optimization efforts.

Scaffold hopping is a powerful strategy in medicinal chemistry that involves replacing the core structure of a lead compound with a chemically different but functionally equivalent scaffold. nih.govresearchgate.netnih.govrsc.org This can lead to the discovery of novel intellectual property and improved drug-like properties. The 4-(3-Pyrrolidinyl)benzoic acid scaffold can be a target for scaffold hopping, where either the pyrrolidine ring or the benzoic acid moiety is replaced with a different chemical group that maintains the key binding interactions with the target protein.

Bioisosteric replacement is a related concept where a functional group is replaced by another with similar physical or chemical properties. For example, the carboxylic acid of the benzoic acid moiety could be replaced with a tetrazole or a hydroxamic acid to modulate its acidity and pharmacokinetic properties. Similarly, the pyrrolidine ring could be replaced with other five- or six-membered nitrogen-containing heterocycles. researchgate.net

Table 2: Potential Bioisosteric Replacements for the 4-(3-Pyrrolidinyl)benzoic Acid Scaffold

Original Functional Group Potential Bioisostere Rationale
Carboxylic Acid Tetrazole Similar acidity, improved metabolic stability
Carboxylic Acid Acylsulfonamide Similar acidity, different hydrogen bonding pattern
Pyrrolidine Piperidine Altered ring size and conformation

The systematic modification of the 4-(3-Pyrrolidinyl)benzoic acid scaffold is a key strategy for enhancing the potency and selectivity of lead compounds. Structure-activity relationship (SAR) studies, where the biological activity of a series of related compounds is correlated with their chemical structure, are crucial in this process. nih.govrutgers.edumalariaworld.org

Applications in Chemical Biology Research

Beyond its role in drug discovery, the 4-(3-Pyrrolidinyl)benzoic acid scaffold has potential applications in chemical biology. Chemical biology aims to use chemical tools to study and manipulate biological systems. Derivatives of 4-(3-Pyrrolidinyl)benzoic acid can be designed as specific inhibitors or activators of enzymes or receptors, allowing researchers to probe their function in living cells.

Furthermore, by attaching affinity tags or photo-crosslinking agents to the scaffold, researchers can develop chemical probes to identify the binding partners of a particular compound within the complex environment of a cell. This can lead to the discovery of new drug targets and a deeper understanding of cellular signaling pathways.

Future Research Directions and Methodological Challenges

Emerging Synthetic Paradigms for Complex Analogues

The synthesis of complex analogues of 4-(3-Pyrrolidinyl)benzoic acid is crucial for expanding the accessible chemical space and fine-tuning pharmacological activity. Traditional synthetic routes are being supplemented by emerging paradigms that offer greater efficiency, stereocontrol, and molecular diversity.

One of the most powerful techniques for constructing the pyrrolidine (B122466) ring is the 1,3-dipolar cycloaddition reaction. nih.gov This method involves the reaction of an azomethine ylide with an appropriate dipolarophile, allowing for the stereospecific synthesis of highly substituted pyrrolidines. nih.gov Advances in this area focus on the development of new catalysts and chiral auxiliaries to achieve high enantioselectivity, which is critical as the stereochemistry of substituents on the pyrrolidine ring can drastically alter biological activity. researchgate.net

Another emerging area is the use of flow chemistry for the synthesis of pyrrolidine-containing compounds. This technology allows for precise control over reaction parameters such as temperature, pressure, and reaction time, often leading to higher yields, improved safety, and easier scalability compared to traditional batch processes.

Furthermore, late-stage functionalization techniques are becoming increasingly important. These methods allow for the modification of a core scaffold, such as 4-(3-Pyrrolidinyl)benzoic acid, in the final steps of a synthetic sequence. This approach is highly efficient for generating a library of analogues for structure-activity relationship (SAR) studies without having to re-synthesize each molecule from scratch. Methodologies like C-H activation are being explored to directly attach new functional groups to the pyrrolidine or benzoic acid rings.

Synthetic StrategyDescriptionAdvantages
1,3-Dipolar Cycloaddition Reaction between an azomethine ylide and a dipolarophile to form a five-membered pyrrolidine ring. nih.govHigh stereospecificity, access to complex substitution patterns. nih.gov
Flow Chemistry Continuous reaction process in a microreactor.Precise control, improved yield and safety, scalability.
Late-Stage Functionalization Modification of a core structure in the final synthetic steps.Rapid generation of diverse analogues, efficient SAR exploration.

Exploration of Novel Biological Target Classes for the Scaffold

The inherent structural features of the pyrrolidine ring make it an attractive scaffold for targeting a wide array of biological macromolecules. researchgate.net While derivatives have been explored for certain targets, a vast landscape of potential protein classes remains to be investigated.

Future research will likely focus on targeting protein classes that are central to major diseases. These include:

Kinases: As key regulators of cellular signaling, kinases are major targets in oncology and inflammatory diseases. The pyrrolidine scaffold can be decorated with appropriate functional groups to interact with the ATP-binding site or allosteric pockets of specific kinases.

Phosphatases: These enzymes counteract the activity of kinases and are also implicated in various diseases. The development of selective phosphatase inhibitors is a significant challenge, and the 4-(3-Pyrrolidinyl)benzoic acid scaffold could provide a starting point for designing such molecules. nih.gov

G-Protein Coupled Receptors (GPCRs): This is the largest family of cell surface receptors and the target of a large percentage of approved drugs. The stereochemistry of the pyrrolidine ring can be systematically varied to achieve selective agonism or antagonism for specific GPCR subtypes. nih.gov

Ion Channels: Modulators of ion channels are important for treating neurological disorders, cardiovascular diseases, and pain. The rigid, yet three-dimensional, nature of the pyrrolidinyl moiety can be exploited to block or modulate the pores of specific ion channels.

The exploration of these novel target classes will be driven by high-throughput screening of compound libraries derived from the 4-(3-Pyrrolidinyl)benzoic acid core, followed by hit-to-lead optimization.

Advancements in Computational Methodologies for Structure-Based Design

Computer-Aided Drug Design (CADD) has become an indispensable tool in modern drug discovery, enabling the rational design of molecules with desired properties and reducing the time and cost of development. mdpi.com For the 4-(3-Pyrrolidinyl)benzoic acid scaffold, advanced computational methods are being employed to guide the design of new analogues with enhanced potency and selectivity. nih.govresearchgate.net

Molecular docking simulations are used to predict the binding mode and affinity of a ligand within the active site of a target protein. nih.gov By visualizing these interactions, medicinal chemists can make informed decisions about which modifications to the scaffold are most likely to improve binding. For example, docking studies can help determine the optimal stereochemistry and substitution pattern on the pyrrolidine ring for interaction with a specific receptor. researchgate.net

Molecular dynamics (MD) simulations provide a more dynamic picture of the protein-ligand complex, allowing researchers to study the conformational changes that occur upon binding and to calculate binding free energies with greater accuracy. This can be particularly important for the flexible pyrrolidine ring, whose conformation can significantly impact biological activity. nih.gov

Quantitative Structure-Activity Relationship (QSAR) studies are used to build mathematical models that correlate the chemical structure of a series of compounds with their biological activity. These models can then be used to predict the activity of virtual compounds, helping to prioritize which molecules to synthesize and test.

Computational MethodApplication in Drug DesignRelevance to Scaffold
Molecular Docking Predicts binding mode and affinity of a ligand in a protein's active site. nih.govGuides modifications to improve interactions with the target.
Molecular Dynamics (MD) Simulates the dynamic behavior of the protein-ligand complex over time.Assesses conformational stability and calculates binding free energy.
QSAR Correlates chemical structure with biological activity.Predicts the activity of new, unsynthesized analogues.

Challenges in Translating In Vitro Findings to Complex Preclinical Models

A significant hurdle in the drug development process is the translation of promising in vitro data into in vivo efficacy in preclinical animal models. texilajournal.com This challenge is particularly relevant for novel scaffolds like 4-(3-Pyrrolidinyl)benzoic acid. A successful preclinical trial is not a guarantee that the drug will succeed in the clinical stage, often due to heterogeneity between animal and human species. texilajournal.com

Key challenges include:

Pharmacokinetics and Metabolism: A compound that is highly potent in a cell-based assay may be rapidly metabolized or poorly absorbed in a living organism, resulting in low bioavailability and lack of efficacy. The metabolic fate of the 4-(3-Pyrrolidinyl)benzoic acid scaffold needs to be thoroughly investigated in different species.

Off-Target Effects: In the complex biological environment of an animal model, a compound may interact with unintended targets, leading to unforeseen side effects or toxicity. Extensive preclinical safety testing is required to identify such liabilities. nih.gov

Model Selection: The choice of an appropriate animal model that accurately recapitulates the human disease is critical. texilajournal.com For many complex diseases, such as neurodegenerative disorders or certain cancers, existing animal models have limitations, making it difficult to predict clinical outcomes.

Species-Specific Differences: The pharmacological activity and specificity of a drug can vary between species. nih.gov Therefore, careful consideration must be given to selecting a relevant animal species for preclinical testing.

Addressing these challenges requires a multidisciplinary approach, integrating medicinal chemistry, pharmacology, toxicology, and drug metabolism studies early in the drug discovery process.

Potential for Applications in Material Science and Catalysis Research

Beyond its applications in medicine, the 4-(3-Pyrrolidinyl)benzoic acid scaffold holds potential in other scientific fields, such as material science and catalysis.

In material science , the rigid benzoic acid component combined with the functionalizable pyrrolidine ring makes this molecule an interesting building block for novel polymers and functional materials. For instance, it could be incorporated into polymer backbones to enhance their mechanical properties or to introduce specific recognition sites. chemimpex.com The carboxylic acid group allows for polymerization reactions, while the secondary amine on the pyrrolidine ring can be used for cross-linking or for grafting other molecules onto the polymer surface.

In the field of asymmetric catalysis , proline and its derivatives are well-known organocatalysts. mdpi.com The chiral nature of the 4-(3-Pyrrolidinyl)benzoic acid scaffold makes it a candidate for the development of new organocatalysts. By attaching different functional groups to the pyrrolidine ring, it may be possible to create catalysts that can promote various chemical transformations with high enantioselectivity. mdpi.com The benzoic acid moiety could also play a role in catalysis, for example, by acting as a hydrogen bond donor or by anchoring the catalyst to a solid support.

The exploration of these non-pharmaceutical applications is still in its early stages but represents a promising avenue for future research that could lead to the development of advanced materials and novel catalytic systems.

Q & A

Q. What are the recommended methods for synthesizing 4-(3-Pyrrolidinyl)benzoic acid and ensuring purity?

Methodological Answer: Synthesis typically involves coupling pyrrolidine derivatives with benzoic acid precursors via amidation or esterification. For purity assurance:

  • Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) can monitor decomposition temperatures and phase transitions to confirm thermal stability .
  • Chromatographic techniques (HPLC, LC-MS) are critical for purity validation. LC-MS platforms enable qualitative and quantitative analysis, particularly for detecting byproducts or unreacted intermediates .
  • Recrystallization in polar solvents (e.g., ethanol/water mixtures) is often employed to isolate high-purity crystals.

Q. How should researchers safely handle 4-(3-Pyrrolidinyl)benzoic acid in laboratory settings?

Methodological Answer: While specific safety data for this compound is limited, general protocols for benzoic acid derivatives include:

  • GHS Compliance : Use PPE (gloves, goggles) and work in a fume hood to avoid inhalation or skin contact .
  • Storage : Store in airtight containers at 2–8°C to prevent degradation .
  • Waste Disposal : Neutralize acidic residues before disposal, adhering to institutional hazardous waste guidelines.

Q. What spectroscopic techniques are optimal for characterizing the molecular structure of 4-(3-Pyrrolidinyl)benzoic acid?

Methodological Answer:

  • FT-IR Spectroscopy : Identifies functional groups (e.g., carboxylic acid C=O stretch ~1700 cm⁻¹, pyrrolidine N-H bends) .
  • NMR Spectroscopy : 1H^1H- and 13C^{13}C-NMR resolve proton environments (e.g., aromatic protons at δ 7.5–8.0 ppm, pyrrolidine protons at δ 2.5–3.5 ppm) .
  • UV-Vis Spectroscopy : Useful for studying electronic transitions in conjugated systems (e.g., π→π* transitions in the aromatic ring) .

Advanced Research Questions

Q. How can crystallographic data contradictions be resolved when determining the structure of 4-(3-Pyrrolidinyl)benzoic acid?

Methodological Answer:

  • Software Tools : Use SHELXL for refinement and SIR97 for direct-methods structure solution. SHELXL’s robust algorithms handle high-resolution or twinned data, while SIR97 integrates Fourier procedures for error minimization .
  • Cross-Validation : Compare experimental data with DFT-optimized geometries to resolve bond-length or angle discrepancies .
  • Data Quality : Collect high-resolution X-ray diffraction data (≤1.0 Å) to reduce noise and improve R-factor reliability .

Q. What computational approaches are effective in analyzing the electronic properties of 4-(3-Pyrrolidinyl)benzoic acid?

Methodological Answer:

  • Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict reactivity and charge distribution .
  • Hirshfeld Surface Analysis : Quantify intermolecular interactions (e.g., hydrogen bonds, π-stacking) in crystal lattices .
  • Electron Localization Function (ELF) : Map electron density to identify regions of lone pairs or covalent bonding, critical for understanding tautomerism or protonation states .

Q. How to optimize reaction conditions for derivatives of 4-(3-Pyrrolidinyl)benzoic acid to enhance bioactivity?

Methodological Answer:

  • Structure-Activity Relationship (SAR) : Introduce substituents (e.g., sulfonamide, trifluoroethyl groups) at the benzoic acid or pyrrolidine moiety to modulate solubility or binding affinity .
  • Antioxidant Assays : Use DPPH radical scavenging or FRAP assays to evaluate bioactivity. Correlate results with computational predictions of redox potentials .
  • Reaction Monitoring : Employ real-time LC-MS or NMR kinetics to identify optimal pH, temperature, and catalyst conditions for derivative synthesis .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.